Cas no 19848-08-9 (2-5-(4-fluorophenyl)furan-2-ylacetic acid)

• Product Name: 2-5-(4-fluorophenyl)furan-2-ylacetic acid
• CAS No: 19848-08-9
• MF: C₁₂H₉FO₃
• MW: 220.196467161179
• MDL: MFCD03488592
• CID: 5211921
• PubChem ID: 3611164
• Update Time: 2025-07-25

2-5-(4-fluorophenyl)furan-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furanacetic acid, 5-(4-fluorophenyl)-
• 2-5-(4-fluorophenyl)furan-2-ylacetic acid

• MDL： MFCD03488592
• Inchi： 1S/C12H9FO3/c13-9-3-1-8(2-4-9)11-6-5-10(16-11)7-12(14)15/h1-6H,7H2,(H,14,15)
• InChI Key： IVBAVQXRRCHAMG-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(F)C=C2)=CC=C1CC(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-5-(4-fluorophenyl)furan-2-ylacetic acid

Comprehensive Overview of 2-5-(4-fluorophenyl)furan-2-ylacetic acid (CAS No. 19848-08-9): Properties, Applications, and Research Insights

2-5-(4-fluorophenyl)furan-2-ylacetic acid (CAS No. 19848-08-9) is a fluorinated furan derivative with significant relevance in pharmaceutical and chemical research. This compound, characterized by its furan-2-ylacetic acid backbone and 4-fluorophenyl substitution, has garnered attention for its potential biological activities and synthetic versatility. Researchers and industry professionals frequently search for terms like "synthesis of fluorinated furan derivatives", "biological activity of 2-5-(4-fluorophenyl)furan-2-ylacetic acid", and "CAS 19848-08-9 applications", reflecting its growing importance in medicinal chemistry.

The structural uniqueness of 2-5-(4-fluorophenyl)furan-2-ylacetic acid lies in its furan ring coupled with a fluorophenyl group, which enhances its metabolic stability and binding affinity in drug design. Recent studies highlight its role as a precursor for anti-inflammatory agents and enzyme inhibitors, aligning with the trending focus on targeted drug discovery and personalized medicine. Searches for "fluorophenyl furan derivatives in drug development" and "CAS 19848-08-9 solubility and stability" underscore the demand for detailed physicochemical data.

From a synthetic perspective, 2-5-(4-fluorophenyl)furan-2-ylacetic acid is often synthesized via Pd-catalyzed cross-coupling or microwave-assisted reactions, methods frequently queried in organic chemistry forums. Its carboxylic acid functional group allows further derivatization, making it a versatile intermediate for heterocyclic compounds. Environmental and regulatory concerns have also spurred interest in "green synthesis of CAS 19848-08-9" and "safety profiles of fluorinated furans", reflecting broader industry shifts toward sustainable practices.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing 2-5-(4-fluorophenyl)furan-2-ylacetic acid, as evidenced by searches for "CAS 19848-08-9 spectral data". The compound's logP and pKa values are frequently discussed in pharmacokinetic studies, particularly in relation to drug permeability and bioavailability. These parameters are vital for researchers optimizing lead compounds in early-stage drug development.

Emerging applications of 2-5-(4-fluorophenyl)furan-2-ylacetic acid include its use in material science, where its aromatic fluorination contributes to the development of organic semiconductors and liquid crystals. Queries like "fluorophenyl furan in OLEDs" and "CAS 19848-08-9 patents" highlight its interdisciplinary appeal. Additionally, its potential as a ligand in catalysis aligns with the surge in transition-metal-catalyzed reactions, a hot topic in academic publications.

In conclusion, 2-5-(4-fluorophenyl)furan-2-ylacetic acid (CAS No. 19848-08-9) represents a multifaceted compound bridging pharmaceutical innovation and advanced material design. Its structural modularity and fluorine-driven properties ensure continued relevance in both industrial and academic settings. As research evolves, so too will the demand for insights into its mechanistic pathways, scalable synthesis, and emerging applications, making it a compound worthy of sustained scientific exploration.